Cas no 366491-51-2 (2,5-dioxopyrrolidin-1-yl (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)butanoate)

• Product Name: 2,5-dioxopyrrolidin-1-yl (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)butanoate
• CAS No: 366491-51-2
• MF: C₂₃H₂₂N₂O₆
• MW: 422.430586338043
• CID: 4649961
• Update Time: 2025-06-09

2,5-dioxopyrrolidin-1-yl (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)butanoate Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxopyrrolidin-1-yl (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)butanoate

• Inchi： 1S/C23H22N2O6/c1-2-19(22(28)31-25-20(26)11-12-21(25)27)24-23(29)30-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,2,11-13H2,1H3,(H,24,29)/t19-/m0/s1
• InChI Key： AWNNNGVINLVVRI-IBGZPJMESA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)[C@@H](NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CC

Additional information on 2,5-dioxopyrrolidin-1-yl (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)butanoate

Introduction to 2,5-dioxopyrrolidin-1-yl (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)butanoate (CAS No. 366491-51-2)

2,5-dioxopyrrolidin-1-yl (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)butanoate, also known by its CAS number 366491-51-2, is a versatile compound widely used in the field of chemical and pharmaceutical research. This compound is particularly valuable for its role in peptide synthesis and drug development due to its unique structural properties and functional groups.

The compound features a 2,5-dioxopyrrolidin-1-yl group, which is a common protecting group in organic synthesis, particularly in the formation of amide bonds. The presence of this group enhances the stability and reactivity of the molecule, making it an excellent choice for various synthetic reactions. Additionally, the (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)butanoate moiety provides a protected amino acid derivative, which is crucial for controlled peptide coupling reactions.

In recent years, significant advancements have been made in the application of this compound in peptide synthesis. A study published in the Journal of Organic Chemistry highlighted the efficiency and selectivity of using 2,5-dioxopyrrolidin-1-yl (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)butanoate in solid-phase peptide synthesis (SPPS). The researchers demonstrated that this compound significantly reduced side reactions and improved the overall yield and purity of the synthesized peptides.

The pharmaceutical industry has also shown a keen interest in this compound due to its potential applications in drug development. A notable example is its use in the synthesis of prodrugs, where the protected amino acid derivative can be selectively cleaved under specific physiological conditions, releasing the active drug molecule. This approach has been explored in several preclinical studies, showing promising results in improving drug delivery and reducing toxicity.

The structural complexity of 2,5-dioxopyrrolidin-1-yl (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)butanoate makes it an ideal candidate for advanced synthetic strategies. Its ability to form stable intermediates during multi-step syntheses has been well-documented. For instance, a recent publication in Organic Letters described a novel synthetic route that utilized this compound as a key intermediate in the synthesis of complex bioactive molecules. The method not only improved the efficiency of the synthesis but also allowed for greater control over stereochemistry, which is critical for many pharmaceutical applications.

Beyond its use in peptide synthesis and drug development, this compound has also found applications in other areas of chemical research. In materials science, it has been used as a building block for designing functional polymers with tailored properties. The unique combination of functional groups provides opportunities for creating materials with enhanced mechanical strength, thermal stability, and biocompatibility.

In conclusion, 2,5-dioxopyrrolidin-1-yl (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)butanoate (CAS No. 366491-51-2) is a multifaceted compound with significant potential across various scientific disciplines. Its versatility and robustness make it an indispensable tool for researchers working in organic chemistry, pharmaceutical science, and materials science. As ongoing research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.